Cas no 887866-92-4 (3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 887866-92-4
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 6287471
• PubChem ID: 3368127
• Update Time: 2025-05-23

3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 3,4-dimethyl-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzamide
• AB00669183-01
• F0608-1115
• 3,4-dimethyl-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 3,4-dimethyl-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024586801
• 887866-92-4

• Inchi： 1S/C16H14N4O2/c1-10-3-4-13(9-11(10)2)14(21)18-16-20-19-15(22-16)12-5-7-17-8-6-12/h3-9H,1-2H3,(H,18,20,21)
• InChI Key： GMKLFHBXXJBSPH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NN=C1NC(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 294.11167570g/mol
• Monoisotopic Mass: 294.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.9Ų

Additional information on 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 887866-92-4 and Product Name: 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide

The compound with the CAS number 887866-92-4 and the product name 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates several key functional groups, including dimethyl substituents, a pyridine ring, and an oxadiazole moiety, which collectively contribute to its unique chemical properties and biological relevance.

Recent studies have highlighted the importance of 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide in the development of novel therapeutic agents. The presence of the pyridine ring in this compound not only enhances its solubility but also provides a scaffold for further functionalization, enabling the design of molecules with tailored biological activities. The oxadiazole ring is another critical feature, known for its stability and ability to interact with biological targets such as enzymes and receptors. This combination of structural elements makes 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide a promising candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds has been a cornerstone for developing new treatments against various diseases. The 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide molecule exemplifies this trend by integrating multiple pharmacophoric elements into a single structure. The dimethyl groups at the 3 and 4 positions contribute to the lipophilicity of the compound, which is often crucial for membrane permeability and target binding affinity. Meanwhile, the pyridine ring at the 5 position serves as a hydrogen bond acceptor, enhancing interactions with biological targets. These features make 3,4-dimethyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide an intriguing subject for structure-based drug design.

Current research in chemical biology has demonstrated that oxadiazole derivatives exhibit a wide range of biological activities. These include anti-inflammatory effects, antimicrobial properties, and potential applications in cancer therapy. The 3,4-dimethyl-N-5-(pyridin-4-yll)-1,3,4-oXadiazol-l -2 -yIbezamide molecule is no exception and has been investigated for its potential role in modulating biological pathways associated with these conditions. Preclinical studies have shown that derivatives of oxadiazole can inhibit key enzymes involved in inflammation and cell proliferation. Given these findings, 3 , 4 -dimethyI - N - 5 -( py ridine - 4 - yl ) - l , 3 , 4 - o x adia z ol - 2 - y Ibez amide holds promise as a lead compound for further development into therapeutic agents.

The synthesis of 3 , 4 - dimethyl - N - 5 -( py ridine - 4 - yl ) - l , 3 , 4 - o x adia z ol - 2 - y Ibez amide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the oxadiazole core through cycloaddition reactions between appropriate precursors. Subsequent functionalization steps introduce the dimethyl groups and the pyridine ring at the designated positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The final product is then purified through techniques like column chromatography or recrystallization to obtain high-quality material suitable for biological testing.

In terms of biological evaluation, 3 , 4 - dimethyI - N - 5 -( py ridine - 4 - yl ) - l , 3 , 4 - o x adia z ol - 2 -- y Ibez amide has shown promising results in various in vitro assays. These assays have focused on evaluating its interaction with target proteins relevant to inflammation and cancer pathways. For instance, it has demonstrated inhibitory activity against enzymes such as COX-l and COX--2, which are key mediators of inflammatory responses. Additionally, it has exhibited binding affinity to certain oncogenic proteins, suggesting its potential as an anti-cancer agent. These preliminary findings underscore the importance of further exploring this compound's pharmacological profile.

The development of new drugs is a complex process that involves not only chemical synthesis but also rigorous testing for efficacy and safety. In this context, 3 , 4 -- dimethyI -- N -- S -( py ridine -- yl ) -- l , ; ; o x adia z ol -- ; ; y Ibez amide is being evaluated through both preclinical studies using cell culture models and animal models. These studies aim to assess its pharmacokinetic properties, such as absorption distribution metabolism excretion (ADME), as well as its toxicity profile. By understanding these parameters, researchers can better predict how this compound will behave in humans and identify any potential risks associated with its use.

One of the advantages of using heterocyclic compounds like this one is their versatility in drug design. The structural features present in this molecule, including the oxadiazole ring and pyridine moiety, provide multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is crucial for developing molecules that not only interact effectively with their target but also exhibit favorable pharmacokinetic properties. As such, this compound represents an exciting opportunity for innovation in medicinal chemistry.

The future directions for research on this compound include optimizing its synthesis for large-scale production and conducting more extensive preclinical studies to validate its therapeutic potential. Additionally, exploring analogs derived from this core structure may reveal new derivatives with enhanced efficacy or reduced side effects. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible benefits for patients suffering from various diseases.

In conclusion, this compound with CAS No.887866--92--and product name: *; ; *; ; *; ; *; ; *; ; *; ; *; ; *; ;* represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities.* Its development underscores*the importance*of investing*in fundamental research*and innovation*to address unmet medical needs.* With further investigation,*this molecule*has*the potential*to become*a valuable tool*in treating*various diseases.* As research progresses,*we can expect*to see*more exciting discoveries*that will advance our understanding*of how*to develop*molecules that improve human health.*